Cas no 1787857-09-3 (3,6-dibromo-N-(4-chloro-2,3-dihydro-1H-inden-1-yl)pyridine-2-carboxamide)

• Product Name: 3,6-dibromo-N-(4-chloro-2,3-dihydro-1H-inden-1-yl)pyridine-2-carboxamide
• CAS No: 1787857-09-3
• MF: C₁₅H₁₁Br₂ClN₂O
• MW: 430.521641016006
• CID: 5779449
• PubChem ID: 86807831
• Update Time: 2025-05-24

3,6-dibromo-N-(4-chloro-2,3-dihydro-1H-inden-1-yl)pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS033615315
• Z1838972415
• 1787857-09-3
• 3,6-dibromo-N-(4-chloro-2,3-dihydro-1H-inden-1-yl)pyridine-2-carboxamide
• EN300-26608635

• Inchi： 1S/C15H11Br2ClN2O/c16-10-5-7-13(17)20-14(10)15(21)19-12-6-4-8-9(12)2-1-3-11(8)18/h1-3,5,7,12H,4,6H2,(H,19,21)
• InChI Key： YQDZPXZVLOJDJQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(N=C1C(NC1C2C=CC=C(C=2CC1)Cl)=O)Br

Computed Properties

• Exact Mass: 429.89062g/mol
• Monoisotopic Mass: 427.89267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 42Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 3,6-dibromo-N-(4-chloro-2,3-dihydro-1H-inden-1-yl)pyridine-2-carboxamide

3,6-Dibromo-N-(4-chloro-2,3-dihydro-1H-inden-1-yl)pyridine-2-carboxamide: A Comprehensive Overview

The compound 3,6-dibromo-N-(4-chloro-2,3-dihydro-1H-inden-1-yl)pyridine-2-carboxamide (CAS No. 1787857-09-3) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a pyridine ring substituted with bromine atoms at positions 3 and 6, a chloro-substituted indene group attached via an amide linkage at position 2 of the pyridine ring. The combination of these functional groups makes this compound a unique candidate for exploring novel chemical reactions and applications.

Recent studies have highlighted the importance of brominated pyridine derivatives in the development of advanced materials. The presence of bromine atoms at positions 3 and 6 of the pyridine ring introduces significant electronic effects, which can influence the reactivity and stability of the molecule. These properties make 3,6-dibromo-N-(4-chloro-2,3-dihydro-1H-inden-1-yl)pyridine-2-carboxamide a promising candidate for applications in areas such as drug discovery, electronic materials, and catalysis.

The indene group attached to the pyridine ring via an amide linkage adds another layer of complexity to this compound. The indene moiety is known for its aromatic stability and ability to participate in various π-interactions. This feature makes the compound suitable for studying supramolecular chemistry and self-assembling systems. Recent research has demonstrated that such systems can be used to create novel materials with tailored properties for specific applications.

In terms of synthesis, 3,6-dibromo-N-(4-chloro-2,3-dihydro-1H-inden-1-yl)pyridine-2-carboxamide can be prepared through a series of well-established organic reactions. The synthesis typically involves the bromination of a pyridine derivative followed by coupling with an indene-based amine. The reaction conditions are optimized to ensure high yield and purity of the final product. This compound's synthesis also serves as a model for developing similar molecules with diverse substituents.

The application potential of this compound is vast. In the field of pharmacology, brominated pyridines have shown promise as inhibitors of certain enzymes and receptors. The presence of the indene group in this compound may enhance its bioavailability and target specificity, making it a valuable lead compound for drug discovery programs. Recent studies have also explored the use of such compounds in anti-cancer therapies due to their ability to modulate key cellular pathways.

In materials science, 3,6-dibromo-N-(4-chloro-2,3-dihydro-1H-inden-1-yl)pyridine-2-carboxamide can be used as a building block for constructing advanced materials such as organic semiconductors and sensors. The electronic properties introduced by the bromine atoms and the indene group make this compound suitable for applications in optoelectronics and energy storage devices.

Furthermore, this compound has shown potential in catalysis due to its ability to act as a ligand in transition metal complexes. Recent research has demonstrated that such complexes can catalyze various organic transformations with high efficiency and selectivity. This opens up new avenues for developing sustainable chemical processes using this compound as a catalyst precursor.

In conclusion, 3,6-dibromo-N-(4-chloro-2,3-dihydro-1H-inden